![molecular formula C45H74O2 B1252673 Cholesteryl gamma-linolenate](/img/structure/B1252673.png)
Cholesteryl gamma-linolenate
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Overview
Description
Cholesteryl gamma-linolenate is a cholesteryl octadecatrienoate obtained by formal condensation of the carboxy group of gamma-linolenic acid with the hydroxy group of cholesterol. It has a role as a human blood serum metabolite. It derives from a gamma-linolenic acid.
Scientific Research Applications
Anti-inflammatory Effects in Chronic Inflammatory Diseases
Cholesteryl gamma-linolenate has demonstrated potential in treating chronic inflammatory diseases. A study by Dawczynski et al. (2011) found that the intake of gamma-linolenic acid led to significant changes in the concentrations of gamma-linolenic acid and dihomo-gamma-linolenic acid in plasma lipids, cholesteryl esters, and erythrocyte membranes, suggesting a possible benefit for therapy in chronic inflammatory diseases such as rheumatoid arthritis.
Radiosensitizing Role in Glioma Cells
Gamma-linolenic acid, including its form as cholesteryl ester, has been shown to increase the efficacy of radiotherapy in treating gliomas. Research by Antal et al. (2015) demonstrated that gamma-linolenic acid increased apoptosis in irradiated glioma cells, suggesting its potential as a therapeutic adjunct to radiation therapy in glioma treatment.
Transdermal Permeation Enhancer
Unsaturated fatty acid esters of cholesterol, including cholesteryl linolenate, have been explored as chemical permeation enhancers (CPEs) in transdermal drug delivery systems. A study by Rambharose et al. (2017) found that cholesteryl linolenate significantly enhanced drug permeation through the skin, indicating its potential utility in topical formulations for various classes of drugs.
Influence on Insulin Sensitivity and Menopause
The fatty acid composition of plasma cholesteryl esters, including dihomo-gamma-linolenic acid, correlates with insulin sensitivity. Lewis‐Barned et al. (2000) found significant correlations between these fatty acids and indices of insulin action in perimenopausal women, suggesting a link to adiposity and insulin action.
Stability and Cell Uptake in Nanoemulsions
Cholesteryl esters, including cholesteryl linoleate, have been studied for their role in the stability, peroxidation, and cell uptake of lipid nanoemulsions. A study by Almeida et al. (2010) demonstrated that nanoemulsions containing cholesteryl linoleate showed considerable differences in size, oxidation status, and cell survival and nanoemulsion uptake in tested cell lines, which could be relevant in protocol planning for lipid nanoemulsions in therapeutic or diagnostic applications.
Properties
Molecular Formula |
C45H74O2 |
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Molecular Weight |
647.1 g/mol |
IUPAC Name |
[(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (6Z,9Z,12Z)-octadeca-6,9,12-trienoate |
InChI |
InChI=1S/C45H74O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25-43(46)47-38-30-32-44(5)37(34-38)26-27-39-41-29-28-40(36(4)24-22-23-35(2)3)45(41,6)33-31-42(39)44/h11-12,14-15,17-18,26,35-36,38-42H,7-10,13,16,19-25,27-34H2,1-6H3/b12-11-,15-14-,18-17-/t36-,38+,39+,40-,41+,42+,44+,45-/m1/s1 |
InChI Key |
GOHHVMNZYOLIPQ-AEYUOTALSA-N |
Isomeric SMILES |
CCCCC/C=C\C/C=C\C/C=C\CCCCC(=O)O[C@H]1CC[C@@]2([C@H]3CC[C@]4([C@H]([C@@H]3CC=C2C1)CC[C@@H]4[C@H](C)CCCC(C)C)C)C |
Canonical SMILES |
CCCCCC=CCC=CCC=CCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C |
Origin of Product |
United States |
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